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Compound of Interest

Compound Name: Cinnamic acid-d6

Cat. No.: B1602556 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

deuterated cinnamic acid (Cinnamic acid-d6). The information is curated for researchers,

scientists, and professionals in drug development who utilize isotopically labeled compounds.

This document presents quantitative data in structured tables, details relevant experimental

methodologies, and includes visualizations of key biochemical and experimental workflows.

Core Physical Properties
Cinnamic acid-d6, a deuterated analog of cinnamic acid, is primarily used as an internal

standard in analytical chemistry and in pharmacokinetic studies to investigate the metabolic

fate of cinnamic acid and related compounds. Its physical properties are crucial for its handling,

formulation, and application in these experimental contexts.

Quantitative Data Summary
The physical properties of trans-Cinnamic acid-d6 are summarized in the tables below. It is

important to note that properties can vary slightly between different deuterated isomers and

batches.

Table 1: General Physical Properties of trans-Cinnamic acid-d6
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Property Value Source

Molecular Formula C₉H₂D₆O₂ [1]

Molecular Weight 154.20 g/mol [1]

Appearance White crystalline solid [2]

Melting Point 132-135 °C

Boiling Point 300 °C

CAS Number 91453-04-2 [1]

Table 2: Solubility Data
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Solvent Solubility Notes Source

Dimethyl Sulfoxide

(DMSO)

250 mg/mL (1621.27

mM)

Ultrasonic assistance

may be required.
[1][3]

Water Slightly soluble
Non-deuterated form

is slightly soluble.
[2]

Ethanol Soluble
Non-deuterated form

is soluble.

Methanol Soluble
Non-deuterated form

is soluble.

Benzene Easily soluble
Non-deuterated form

is easily soluble.

Ether Easily soluble
Non-deuterated form

is easily soluble.

Acetone Easily soluble
Non-deuterated form

is easily soluble.

Chloroform Soluble
Non-deuterated form

is soluble.

Petroleum Ether Soluble
Non-deuterated form

is soluble.

Carbon Disulfide Easily soluble
Non-deuterated form

is easily soluble.

Experimental Protocols
The following are detailed methodologies for determining the key physical properties of solid

organic compounds like Cinnamic acid-d6.

Melting Point Determination
Objective: To determine the temperature range over which the solid Cinnamic acid-d6
transitions to a liquid.
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Methodology:

Sample Preparation: A small amount of dry, powdered Cinnamic acid-d6 is packed into a

capillary tube to a height of 2-3 mm.

Apparatus: A calibrated melting point apparatus is used.

Procedure:

The capillary tube is placed in the heating block of the apparatus.

The sample is heated at a rapid rate initially to approach the expected melting point.

The heating rate is then reduced to 1-2 °C per minute.

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the entire solid has turned into a clear liquid is recorded as the

end of the melting range.

Boiling Point Determination
Objective: To determine the temperature at which the vapor pressure of liquid Cinnamic acid-
d6 equals the atmospheric pressure.

Methodology:

Sample Preparation: A small amount of Cinnamic acid-d6 is placed in a small test tube or a

distillation flask.

Apparatus: A Thiele tube or a micro-boiling point apparatus is used, equipped with a

thermometer.

Procedure (Thiele Tube Method):

A capillary tube, sealed at one end, is placed open-end down into the sample test tube.
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The test tube is attached to a thermometer and immersed in the Thiele tube containing a

high-boiling point oil.

The Thiele tube is gently heated, and a stream of bubbles will emerge from the capillary

tube.

Heating is stopped, and the oil is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as

the boiling point.

Solubility Determination
Objective: To determine the solubility of Cinnamic acid-d6 in various solvents.

Methodology:

Sample Preparation: A known mass of Cinnamic acid-d6 is weighed.

Procedure:

A small, accurately measured volume of the desired solvent is added to a test tube

containing the weighed Cinnamic acid-d6.

The mixture is agitated at a constant temperature (e.g., 25 °C).

If the solid dissolves completely, more Cinnamic acid-d6 is added in known increments

until saturation is reached (i.e., solid material remains undissolved).

If the initial amount does not dissolve, the volume of the solvent is incrementally increased

until complete dissolution is observed.

Solubility is expressed in terms of mass per unit volume (e.g., mg/mL) or molarity. For

sparingly soluble substances, spectroscopic methods can be used to determine the

concentration of the dissolved solute in a saturated solution.

Visualizations
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The following diagrams illustrate key pathways and workflows relevant to the application of

Cinnamic acid-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.glpbio.com/cinnamic-acid-d6.html
https://en.wikipedia.org/wiki/Cinnamic_acid
https://www.medchemexpress.com/cinnamic-acid-d6.html
https://www.benchchem.com/product/b1602556#cinnamic-acid-d6-physical-properties
https://www.benchchem.com/product/b1602556#cinnamic-acid-d6-physical-properties
https://www.benchchem.com/product/b1602556#cinnamic-acid-d6-physical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1602556?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

